Cas no 2029672-57-7 (3-({bicyclo4.1.0heptan-3-yl}methoxy)azetidine)

• Product Name: 3-({bicyclo4.1.0heptan-3-yl}methoxy)azetidine
• CAS No: 2029672-57-7
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 6249205
• PubChem ID: 165864959
• Update Time: 2025-05-20

3-({bicyclo4.1.0heptan-3-yl}methoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-({bicyclo4.1.0heptan-3-yl}methoxy)azetidine
• 3-({bicyclo[4.1.0]heptan-3-yl}methoxy)azetidine
• 2029672-57-7
• EN300-1146720

• Inchi： 1S/C11H19NO/c1-2-9-4-10(9)3-8(1)7-13-11-5-12-6-11/h8-12H,1-7H2
• InChI Key： ZNVDMRNHPYZEKO-UHFFFAOYSA-N
• SMILES： O(C1CNC1)CC1CCC2CC2C1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-({bicyclo4.1.0heptan-3-yl}methoxy)azetidine

Introduction to 3-({bicyclo4.1.0heptan-3-ylmethoxy})azetidine (CAS No: 2029672-57-7)

3-({bicyclo4.1.0heptan-3-ylmethoxy})azetidine, identified by its CAS number 2029672-57-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a bicyclo4.1.0heptan-3-yl moiety and an azetidine ring suggests a complex stereochemical environment, which may contribute to its biological activity and reactivity.

The compound's structure is characterized by a methoxy group attached to the bicyclo4.1.0heptan-3-yl ring, which can influence its interactions with biological targets. The azetidine ring, a five-membered heterocycle containing nitrogen, is known for its role in various pharmacophores due to its ability to adopt multiple conformations and form hydrogen bonds. These structural attributes make 3-({bicyclo4.1.0heptan-3-ylmethoxy})azetidine a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Azetidine derivatives have been explored for their potential in treating various diseases, including infectious disorders and inflammatory conditions. The incorporation of the bicyclo4.1.0heptan-3-yl group into the azetidine scaffold may enhance the compound's pharmacokinetic properties, such as solubility and metabolic stability, making it more suitable for clinical use.

Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing that the three-dimensional arrangement of atoms can significantly impact a molecule's biological activity. The bicyclo4.1.0heptan-3-yl moiety in 3-({bicyclo4.1.0heptan-3-ylmethoxy})azetidine introduces chirality into the molecule, which could lead to the formation of enantiomers with distinct biological profiles. This aspect has prompted researchers to explore synthetic routes that allow for the preparation of enantiomerically pure forms of the compound.

The methoxy group in 3-({bicyclo4.1.0heptan-3-ylmethoxy})azetidine also plays a crucial role in determining its reactivity and interactions with biological targets. Methoxy groups are commonly found in natural products and pharmaceuticals, where they serve as pharmacophoric elements or participate in hydrogen bonding interactions. The combination of these features makes 3-({bicyclo4.1.0heptan-3-ylmethoxy})azetidine a versatile scaffold for designing new drugs.

In the context of drug discovery, 3-({bicyclo4.1.0heptan-3-ylmethoxy})azetidine has been investigated for its potential as an intermediate in the synthesis of more complex molecules with therapeutic properties. The unique structural motifs present in this compound have inspired the development of novel synthetic strategies that leverage its reactivity to access other valuable heterocycles. These efforts have contributed to advancements in organic synthesis and have opened up new avenues for medicinal chemistry research.

The field of computational chemistry has also played a significant role in understanding the properties of 3-({bicyclo4.1.0heptan-3-ylmethoxy})azetidine. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the atomic level, providing insights into its potential biological activity and mechanism of action. These computational studies have complemented experimental investigations and have helped guide the design of more effective derivatives.

In conclusion, 3-{(bicyclo4.1. 0heptan -3 -yl )me thoxy}aze tidi ne (CAS No: 2029672 -57 -7) is a structurally interesting compoun d with pote ntial appl ications i n pharma ceutical de velopment. Its unique s tructural featu res, inclu ding the presen ce o f a bicyclic moeity an d an azeti dine ring, make it a promisin g candi date for furth er stu dies.